Cas no 883555-12-2 ( )

• Product Name: &nbsp
• CAS No: 883555-12-2
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 868447
• PubChem ID: 45074593
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-ACETYL-N-(2-FLUOROPHENYL)ACETAMIDE
• AmbkkkkK244
• 883555-12-2
• AKOS006284999
• DTXSID20662942
•  

• Inchi： 1S/C10H10FNO2/c1-7(13)12(8(2)14)10-6-4-3-5-9(10)11/h3-6H,1-2H3
• InChI Key： ATGOKUDTNWOJRK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 195.07000
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38000
• LogP: 1.72510